Cas no 2228296-99-7 (2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol)

• Product Name: 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol
• CAS No: 2228296-99-7
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 5967084
• PubChem ID: 165692756
• Update Time: 2025-09-27

2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dimethoxy-α,α-dimethylbenzenemethanol
• 2-(4-Bromo-2,6-dimethoxyphenyl)propan-2-ol
• EN300-1923308
• 2228296-99-7
• 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol

• Inchi： 1S/C11H15BrO3/c1-11(2,13)10-8(14-3)5-7(12)6-9(10)15-4/h5-6,13H,1-4H3
• InChI Key： GIUZBYLLZSBGDD-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)O)=C(OC)C=C(Br)C=C1OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.2±42.0 °C(Predicted)
• pka: 13.91±0.29(Predicted)

Additional information on 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol

Recent Advances in the Study of 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol (CAS: 2228296-99-7)

The compound 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol (CAS: 2228296-99-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol, which make it a promising candidate for further investigation. The presence of the bromo and dimethoxy substituents on the phenyl ring, combined with the propan-2-ol moiety, suggests potential interactions with various biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, as well as its direct biological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol and its derivatives. The study reported a high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which could facilitate large-scale production for further pharmacological testing. The compound's stability under various physiological conditions was also assessed, showing promising results for its potential use in drug formulations.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol was identified as a key structural motif in a series of compounds exhibiting potent anti-inflammatory activity. The study demonstrated that derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting potential applications in treating inflammatory diseases.

Further research has explored the compound's potential in oncology. Preliminary in vitro studies have shown that certain derivatives of 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol exhibit selective cytotoxicity against specific cancer cell lines, particularly in breast and prostate cancer models. These findings, while still in early stages, indicate the compound's potential as a scaffold for developing novel anticancer agents.

The pharmacological profile of 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol is currently under investigation, with particular focus on its pharmacokinetic properties and potential toxicity. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest that the compound has favorable bioavailability and metabolic stability, though further optimization may be required to improve its therapeutic index.

In conclusion, 2-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol (CAS: 2228296-99-7) represents a promising chemical entity in pharmaceutical research. Its versatile structure allows for various modifications, making it a valuable scaffold for drug discovery. While current research is still in preliminary stages, the compound's demonstrated biological activities and synthetic accessibility warrant further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various therapeutic areas.